N-benzyl-1-[5-(3-tert-butyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]-N-methyl-1H-imidazole-4-carboxamide

• IUPAC Name: N-benzyl-1-[5-(3-tert-butyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]-N-methylimidazole-4-carboxamide
• InChI: InChI=1S/C23H24N6O2/c1-23(2,3)22-26-20(31-27-22)17-10-11-19(24-12-17)29-14-18(25-15-29)21(30)28(4)13-16-8-6-5-7-9-16/h5-12,14-15H,13H2,1-4H3
• InChI Key: SVEJPNJATNCIQF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NOC(=N1)C2=CN=C(C=C2)N3C=C(N=C3)C(=O)N(C)CC4=CC=CC=C4
• Molecular Formula: C23H24N6O2
• Molecular Weight: 416.5 g/mol
• CAS No.: 1251626-85-3

Description

N-benzyl-1-[5-(3-tert-butyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]-N-methyl-1H-imidazole-4-carboxamide is a heterocyclic compound featuring a central imidazole ring substituted with a pyridine-linked 1,2,4-oxadiazole moiety and an N-benzyl-N-methyl carboxamide group. Its synthesis likely involves multi-step reactions, including 1,3-dipolar cycloaddition for the oxadiazole ring formation (as seen in analogous compounds) .

Biological Activity

N-benzyl-1-[5-(3-tert-butyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]-N-methyl-1H-imidazole-4-carboxamide is a complex organic compound that has garnered attention in medicinal chemistry due to its diverse biological activities. This compound features a unique combination of functional groups, including imidazole, pyridine, and oxadiazole rings, which contribute to its pharmacological potential.

Chemical Structure and Properties

The molecular formula of this compound is C22H22N6O2, with a molecular weight of approximately 402.458 g/mol. The structural complexity of this compound allows for various interactions with biological targets, enhancing its potential utility in drug development.

Antiviral Activity

N-benzyl-1-[5-(3-tert-butyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]-N-methyl-1H-imidazole-4-carboxamide has been investigated as a neuraminidase inhibitor . Neuraminidase inhibitors are critical in treating influenza viruses by blocking the viral neuraminidase protein, which is essential for viral replication. In vitro studies demonstrated that this compound exhibited potent inhibitory activity against neuraminidase at a concentration of 40 μg/mL.

Anticancer Activity

The compound's derivatives have also been synthesized and tested for their antitumor activities , particularly against human cancer cell lines such as HeLa (cervical cancer) and A549 (lung cancer). The antiproliferative activity was assessed using various assays, including acridine orange/ethidium bromide double staining and flow cytometry for cell cycle analysis. Some derivatives showed significant efficacy, inducing apoptosis and causing G1-phase arrest in the cell cycle .

The biological activity of N-benzyl-1-[5-(3-tert-butyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]-N-methyl-1H-imidazole-4-carboxamide can be attributed to its interaction with specific enzyme systems or receptors involved in disease pathways. Preliminary studies suggest that it may inhibit various targets such as:

• Human Deacetylase Sirtuin 2 (HDSirt2)
• Carbonic Anhydrase (CA)
• Histone Deacetylase (HDAC)

These interactions are crucial for its antiviral and anticancer properties .

Comparative Analysis with Similar Compounds

A comparative analysis with structurally similar compounds reveals the unique biological profile of N-benzyl derivatives:

Compound Name	Key Features	Biological Activity
N-(6-(4-(pyridin-2-carbonyl)piperazin/phenethyl)-pyridin)	Anti-tuberculosis activity	Antimicrobial
N-(1-(benzothiazol-2-amino)-3-(indole)-1-ketone)	Exhibits anti-inflammatory properties	Anti-inflammatory
N-benzylimidazole derivatives	Varied biological activities	Antimicrobial and anticancer

The combination of three distinct heterocycles—imidazole, pyridine, and oxadiazole—enhances the compound's reactivity and biological activity compared to simpler analogs.

Case Studies

Recent research has highlighted the effectiveness of N-benzyl derivatives in various therapeutic contexts. For instance:

• Influenza Treatment : A study demonstrated that specific derivatives significantly inhibited influenza virus replication in vitro.
• Cancer Therapy : Derivatives were shown to induce apoptosis in HeLa cells through mitochondrial pathways, indicating their potential as anticancer agents.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Core Heterocyclic Scaffolds

The compound’s imidazole-pyridine-oxadiazole architecture distinguishes it from benzimidazole-based analogs (e.g., compounds 33, 40, 45 in ) .

Table 1: Structural Features of Key Analogs

Compound Name/ID	Core Structure	Key Substituents	Bioactivity Relevance
Target Compound	Imidazole-pyridine-oxadiazole	3-tert-butyl (oxadiazole), N-benzyl-N-methyl (carboxamide)	Enhanced lipophilicity, potential kinase/modulator activity
Compound 33	Benzimidazole	1,2-dimethyl, methylamino-benzyl	Nicotinate phosphoribosyltransferase inhibition
1207600-85-8	Triazole-imidazole	4-((1H-imidazol-1-yl)methyl)phenyl, ethyl carboxamide	Unknown (structural analog)
4-(3-tert-butyl-1,2,4-oxadiazol-5-yl)aniline	Oxadiazole-aniline	3-tert-butyl (oxadiazole)	Intermediate for bioactive derivatives

Substituent Effects

• Tert-butyl Group: Present in both the target compound and 4-(3-tert-butyl-1,2,4-oxadiazol-5-yl)aniline , this group improves solubility in non-polar environments compared to smaller alkyl chains (e.g., methyl in compound 33) .
• Carboxamide Modifications : The N-benzyl-N-methyl substitution in the target compound contrasts with acetamide (compound 35 ) or carbamate-protected derivatives (compounds 39 , 40 ) , which may influence hydrogen-bonding capacity and pharmacokinetics.

Research Findings and Implications

• Bioactivity Hypotheses : The tert-butyl-oxadiazole moiety may confer stability against oxidative metabolism, as seen in kinase inhibitors . In contrast, benzimidazole derivatives (e.g., compound 33 ) exhibit enzyme inhibition via planar aromatic interactions .
• Thermodynamic Properties : The tert-butyl group likely increases LogP values relative to unsubstituted oxadiazoles, enhancing membrane permeability.

Limitations and Contradictions

• Data Gaps : Direct biological activity data for the target compound are absent in the provided evidence, limiting functional comparisons.
• Structural Variability : Compounds like 1233244-61-5 share oxadiazole motifs but incorporate indazole or pyridine cores, complicating direct structure-activity comparisons.